Cas no 170632-48-1 (2-Furanmethanol, 5-[6-methyl-1-(phenylmethyl)-1H-indazol-3-yl]-)

• Product Name: 2-Furanmethanol, 5-[6-methyl-1-(phenylmethyl)-1H-indazol-3-yl]-
• CAS No: 170632-48-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 1357429
• PubChem ID: 9922999
• Update Time: 2025-04-20

2-Furanmethanol, 5-[6-methyl-1-(phenylmethyl)-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-[6-methyl-1-(phenylmethyl)-1H-indazol-3-yl]-
• [5-(1-Benzyl-6-methyl-1H-indazol-3-yl)-furan-2-yl]-methanol
• DTXSID301181351
• 170632-48-1
• 5-[6-Methyl-1-(phenylmethyl)-1H-indazol-3-yl]-2-furanmethanol
• BDBM50105994
• SCHEMBL2956590
• CHEMBL440716

• Inchi： 1S/C20H18N2O2/c1-14-7-9-17-18(11-14)22(12-15-5-3-2-4-6-15)21-20(17)19-10-8-16(13-23)24-19/h2-11,23H,12-13H2,1H3
• InChI Key： JQKVINIJSAKLSO-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C2C=CC(C)=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 318.13694
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.19